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Compound of Interest

Compound Name: NF279

Cat. No.: B15581483

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NF279 is a potent and selective antagonist of the P2X1 receptor, a ligand-gated ion channel

activated by extracellular adenosine triphosphate (ATP).[1][2][3][4] As a suramin analogue,

NF279 is a valuable tool for studying purinergic signaling pathways involved in various

physiological processes, including neurotransmission, inflammation, and thrombosis.[5][6][7][8]

Proper dissolution and handling of NF279 are critical for obtaining accurate and reproducible

experimental results. This document provides detailed application notes and protocols for

dissolving NF279, preparing stock solutions, and understanding its mechanism of action within

the P2X1 signaling pathway.

Chemical Properties of NF279
Chemical Name: 8,8'-[Carbonylbis(imino-4,1-phenylenecarbonylimino-4,1-

phenylenecarbonylimino)]bis-1,3,5-naphthalenetrisulfonic acid hexasodium salt[1][2]

Molecular Formula: C₄₉H₃₀N₆Na₆O₂₃S₆[1][2]
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Molecular Weight: 1401.1 g/mol (Note: The degree of hydration can vary between batches,

affecting the actual molecular weight. Always refer to the batch-specific Certificate of

Analysis)[1][2]

Appearance: White to off-white solid[3]

Recommended Solvents and Solubility Data
NF279 is soluble in aqueous solutions and dimethyl sulfoxide (DMSO). The choice of solvent

will depend on the specific experimental requirements, such as the desired stock concentration

and compatibility with the biological system under investigation.

Data Presentation: Solubility of NF279

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

Water 25 - 35[1][2][9] 17.84 - 24.98

May require

sonication and

warming to fully

dissolve.[3]

DMSO 14 - 14.5[3][9] 9.99 - 10.35

Requires sonication

and warming. Use

freshly opened,

anhydrous DMSO as

the compound is

hygroscopic.[3]

Experimental Protocols
Protocol 1: Preparation of an Aqueous Stock Solution of
NF279
This protocol is suitable for most in vitro and in vivo applications where an aqueous-based

vehicle is preferred.
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Materials:

NF279 powder

Sterile, deionized, or distilled water

Sterile conical tube or vial

Vortex mixer

Water bath or heating block (optional)

Sonicator (optional)

0.22 µm sterile syringe filter

Procedure:

Weighing: Accurately weigh the desired amount of NF279 powder in a sterile conical tube or

vial.

Solvent Addition: Add the calculated volume of sterile water to achieve the desired

concentration (e.g., for a 10 mM stock solution, add 71.37 µL of water to 1 mg of NF279,

assuming a molecular weight of 1401.1 g/mol ).

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound does not fully dissolve, gentle warming in a water bath (37°C) for 5-10

minutes can aid dissolution.[3]

Alternatively, sonication for 5-10 minutes can be used to facilitate dissolution.[3]

Sterilization: Once the NF279 is completely dissolved, sterilize the stock solution by passing

it through a 0.22 µm sterile syringe filter.[3]

Aliquoting and Storage:
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Aliquot the sterile stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[3][9]

Protocol 2: Preparation of a DMSO Stock Solution of
NF279
This protocol is an alternative for applications where a higher stock concentration is required,

and the final concentration of DMSO in the experimental medium is tolerated by the cells or

system being studied.

Materials:

NF279 powder

Anhydrous, sterile-filtered DMSO

Sterile conical tube or vial

Vortex mixer

Water bath or heating block

Sonicator

Procedure:

Weighing: Accurately weigh the desired amount of NF279 powder in a sterile conical tube or

vial.

Solvent Addition: Add the calculated volume of anhydrous, sterile-filtered DMSO to achieve

the desired concentration (e.g., for a 10 mM stock solution, add 71.37 µL of DMSO to 1 mg

of NF279).

Dissolution:

Vortex the solution vigorously.
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Warm the solution in a 37°C water bath for 10-15 minutes.

Sonicate the solution for 10-15 minutes until the compound is fully dissolved.[3] It is crucial

to use newly opened DMSO as its hygroscopic nature can impact solubility.[3]

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes.

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[3]

Mechanism of Action: NF279 in the P2X1 Signaling
Pathway
NF279 acts as a competitive antagonist at the P2X1 receptor.[4][5][9] In purinergic signaling,

extracellular ATP binds to and activates P2X receptors, which are non-selective cation

channels.[7][8][10] The activation of the P2X1 receptor leads to an influx of cations, primarily

Ca²⁺ and Na⁺, resulting in membrane depolarization and the initiation of various downstream

cellular responses. NF279 competitively blocks the binding of ATP to the P2X1 receptor,

thereby inhibiting its activation and subsequent intracellular signaling cascades.
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Caption: P2X1 Receptor Signaling and NF279 Inhibition.
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Caption: Workflow for NF279 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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